ethyl 2-(azetidin-3-ylidene)-2-fluoroacetate hydrochloride
Overview
Description
“Ethyl 2-(azetidin-3-ylidene)-2-fluoroacetate hydrochloride” is a chemical compound. It is a derivative of azetidine, a four-membered saturated heterocycle containing one nitrogen atom . Azetidine derivatives are important scaffolds and building blocks for obtaining various biologically active heterocyclic compounds and peptides .
Synthesis Analysis
The synthesis of new heterocyclic amino acid derivatives containing azetidine rings was described in a paper . The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .Molecular Structure Analysis
The structures of the novel heterocyclic compounds were confirmed via 1H-, 13C-, 15N-, and 19F-NMR spectroscopy, as well as HRMS investigations .Chemical Reactions Analysis
The synthesis and diversification of novel heterocyclic amino acid derivatives were achieved through the Suzuki–Miyaura cross-coupling from the corresponding brominated pyrazole–azetidine hybrid with boronic acids .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(azetidin-3-ylidene)-2-fluoroacetate hydrochloride involves the reaction of ethyl 2-fluoroacetate with azetidine-3-carboxaldehyde in the presence of a base to form the desired product. The product is then converted to its hydrochloride salt form using hydrochloric acid.", "Starting Materials": [ "Ethyl 2-fluoroacetate", "Azetidine-3-carboxaldehyde", "Base (e.g. sodium hydride, potassium carbonate)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Ethyl 2-fluoroacetate is reacted with azetidine-3-carboxaldehyde in the presence of a base (e.g. sodium hydride, potassium carbonate) in an appropriate solvent (e.g. DMF, THF) to form ethyl 2-(azetidin-3-ylidene)-2-fluoroacetate.", "Step 2: The product from step 1 is then treated with hydrochloric acid to form the hydrochloride salt of ethyl 2-(azetidin-3-ylidene)-2-fluoroacetate." ] } | |
CAS RN |
2408963-66-4 |
Product Name |
ethyl 2-(azetidin-3-ylidene)-2-fluoroacetate hydrochloride |
Molecular Formula |
C7H11ClFNO2 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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